Cas no 34545-20-5 (3-Bromo-4-methyl-5-nitrobenzoic acid)

3-Bromo-4-methyl-5-nitrobenzoic acid is a brominated and nitrated benzoic acid derivative with a methyl substituent, serving as a versatile intermediate in organic synthesis. Its distinct functional groups—carboxylic acid, bromo, nitro, and methyl—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The bromo and nitro groups enhance reactivity, facilitating nucleophilic aromatic substitution or reduction reactions, while the carboxylic acid allows for further derivatization. This compound’s well-defined structure and high purity ensure consistent performance in multi-step syntheses. It is particularly useful in the development of fine chemicals and active pharmaceutical ingredients (APIs) requiring precise functionalization.

3-Bromo-4-methyl-5-nitrobenzoic acid structure

34545-20-5 structure

Product Name:3-Bromo-4-methyl-5-nitrobenzoic acid

CAS No:34545-20-5

MF:C₈H₆BrNO₄

MW:260.041541576386

MDL:MFCD02041260

CID:1468876

PubChem ID:3904035

Update Time:2025-10-08

3-Bromo-4-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-methyl-5-nitrobenzoic acid
- 5-bromo-4-methyl-3-nitrobenzoic acid
- RL04055
- CTK1G8996
- SureCN1472954
- 3-Brom-4-methyl-5-nitro-benzoesaeure
- 3-bromo-4-methyl-5-nitro-benzoic acid
- AG-F-91096
- 5-Bromo-4-methyl-thiophene-2-carboxylic acid
- QC-5986
- 5-bromo-4-methyl-2-thiophenecarboxylic acid
- AK120034
- 5-Brom-3-nitro-p-toluylsaeure
- 3-NITRO-4-METHYL-5-BROMOBENZOIC ACID
- Benzoic acid, 3-bromo-4-methyl-5-nitro-
- JEOLKHVBUQVYCK-UHFFFAOYSA-N
- AK139836
- ST018692
- AB0095327
- DB-069022
- A875013
- 3-BROMO-4-METHYL-5-NITROBENZOICACID
- AMY24673
- SCHEMBL2894998
- ALBB-023168
- DTXSID801290303
- SY075077
- AKOS003260945
- DS-6781
- 34345-20-5
- 34545-20-5
- MFCD02041260
- CS-0061180
- EN300-116715
- A853987
- MDL： MFCD02041260
- Inchi： 1S/C8H6BrNO4/c1-4-6(9)2-5(8(11)12)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
- InChI Key： JEOLKHVBUQVYCK-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=CC(=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.94798
Monoisotopic Mass: 258.94802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 83.1

Experimental Properties

Density: 1.777±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
PSA: 80.44

3-Bromo-4-methyl-5-nitrobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO519-250mg	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	250mg	161CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO519-5g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	5g	1080.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO519-1g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	1g	271.0CNY	2021-07-10
Fluorochem	080169-250mg	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	95%	250mg	￡15.00	2022-03-01
Fluorochem	080169-1g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	95%	1g	￡37.00	2022-03-01
Fluorochem	080169-5g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	95%	5g	￡115.00	2022-03-01
Fluorochem	080169-10g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	95%	10g	￡195.00	2022-03-01
Alichem	A013016284-250mg	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	250mg	$480.00	2023-09-02
Alichem	A013016284-500mg	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	500mg	$847.60	2023-09-02
Alichem	A013016284-1g	3-Bromo-4-methyl-5-nitrobenzoic acid	34545-20-5	97%	1g	$1519.80	2023-09-02